Cas no 1806783-34-5 (5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806783-34-5
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4926540
• Update Time: 2025-05-26

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-2-4-1-5(9)6(7(10)11)12-3-4/h1,3,7H,2H2
• InChI Key： UXPAFOUNTOISKT-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine

Research Update on 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS: 1806783-34-5) in Chemical Biology and Pharmaceutical Applications

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine (CAS: 1806783-34-5) is a halogenated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a bromomethyl group at the 5-position, a chloro substituent at the 3-position, and a difluoromethyl group at the 2-position of the pyridine ring, making it a valuable intermediate for the synthesis of more complex molecules.

Recent studies have explored the use of this compound in the development of novel kinase inhibitors, particularly targeting cancer-related kinases. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. Meanwhile, the difluoromethyl group has been shown to enhance metabolic stability and modulate the electronic properties of the resulting molecules, potentially improving their pharmacokinetic profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine as a key intermediate in the synthesis of selective JAK2 inhibitors. The compound's unique substitution pattern enabled the efficient construction of a pyridine-based scaffold that demonstrated improved selectivity over other JAK family members. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative neoplasms, with IC50 values in the low nanomolar range.

Another significant application has been in the field of agrochemicals, where derivatives of this pyridine compound have shown potent herbicidal activity. The presence of both halogen and difluoromethyl groups appears to contribute to enhanced binding affinity to target enzymes in weeds while maintaining favorable environmental persistence characteristics. Recent patent applications from major agrochemical companies highlight the growing interest in this chemical scaffold.

From a synthetic chemistry perspective, several novel methodologies have been developed for the preparation and further functionalization of 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)pyridine. A 2024 report in Organic Letters described a palladium-catalyzed cross-coupling approach that allows for the selective modification of the bromomethyl group while preserving the other functional groups. This advancement has significantly expanded the utility of this building block in medicinal chemistry campaigns.

The safety profile and handling considerations for this compound have also been investigated. While it demonstrates typical reactivity patterns of halogenated pyridines, the presence of multiple reactive sites requires careful control of reaction conditions. Recent safety studies suggest that appropriate personal protective equipment should be used when handling this compound, particularly due to the lachrymatory potential of the bromomethyl group.

Looking forward, the unique combination of substituents on this pyridine derivative positions it as a valuable tool for drug discovery. Its applications are likely to expand into additional therapeutic areas, particularly where the modulation of electronic properties and metabolic stability are crucial factors. Ongoing research is exploring its use in the development of CNS-targeted compounds, where the difluoromethyl group may help address blood-brain barrier penetration challenges.